Cas no 89-30-5 (Benzene,1,4-dibutoxy-2-chloro-5-nitro-)
89-30-5 structure
Product Name:Benzene,1,4-dibutoxy-2-chloro-5-nitro-
Benzene,1,4-dibutoxy-2-chloro-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,4-dibutoxy-2-chloro-5-nitro-
- 1,4-DIBUTOXY-2-CHLORO-5-NITROBENZENE
- 2,5-dibutoxy-4-nitrochlorobenzene
- Benzene,1,4-dibutoxy-2-chloro-5-nitro
- EINECS 201-896-8
- Benzene, 1,4-dibutoxy-2-chloro-5-nitro-
- DTXSID5058985
- 2,5-dibutoxy-4-chloronitrobenzene
- 89-30-5
- DTXCID3048653
- AKOS024325161
- H2TZ7MQW5V
- 1-CHLORO-2,5-DIBUTOXY-4-NITROBENZENE
- UNII-H2TZ7MQW5V
- NS00039321
- SCHEMBL8944400
- W-109326
-
- Inchi: 1S/C14H20ClNO4/c1-3-5-7-19-13-10-12(16(17)18)14(9-11(13)15)20-8-6-4-2/h9-10H,3-8H2,1-2H3
- InChI Key: BFTZBYNTVYQUNQ-UHFFFAOYSA-N
- SMILES: ClC1=CC(=C(C=C1OCCCC)[N+](=O)[O-])OCCCC
Computed Properties
- Exact Mass: 301.10800
- Monoisotopic Mass: 301.108086
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.8
- Topological Polar Surface Area: 64.3
Experimental Properties
- Density: 1.159
- Boiling Point: 418°C at 760 mmHg
- Flash Point: 206.6°C
- Refractive Index: 1.517
- PSA: 64.28000
- LogP: 5.12920
Benzene,1,4-dibutoxy-2-chloro-5-nitro- Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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